Cas no 2243-53-0 (4-Phenyl-3-butenoic acid)

• Product Name: 4-Phenyl-3-butenoic acid
• CAS No: 2243-53-0
• MF: C₁₀H₁₀O₂
• MW: 162.185203075409
• MDL: MFCD00002783
• CID: 288321
• PubChem ID: 5370625
• Update Time: 2025-10-29

4-Phenyl-3-butenoic acid Chemical and Physical Properties

Names and Identifiers

• 4-Phenyl-3-butenoic acid
• 4-phenyl-3-E-butenoic acid
• Cyclohexaneacetic acid,4-pentyl-,trans
• styryl acetic acid
• trans-4-phenyl-3-butenoic acid
• trans-styrilacetic acid
• 3-Butenoic acid, 4-phenyl-
• SCHEMBL2148302
• (E)-styrylacetic acid
• EN300-1663336
• AS-47645
• 4-phenylbut-3-enoic acid
• PSCXFXNEYIHJST-QPJJXVBHSA-
• (3E)-4-phenylbut-3-enoic acid
• NSC-172584
• (E)-4-phenyl-but-3-enoic acid
• trans-Styrylacetic acid
• SCHEMBL156767
• CHEMBL2269608
• AKOS000196203
• W-200193
• 2243-53-0
• (3E)-4-Phenyl-3-butenoic acid #
• F14822
• CS-0166913
• InChI=1/C10H10O2/c11-10(12)8-4-7-9-5-2-1-3-6-9/h1-7H,8H2,(H,11,12)/b7-4+
• TRANS 4-PHENYL-3-BUTENOIC ACID
• PD128272
• trans-Styrylacetic acid, 96%
• MFCD00002783
• (E)-4-Phenyl-3-butenoic acid
• 3-Butenoic acid, 4-phenyl-, (E)-
• 34WSP69ABK
• (3E)-4-Phenyl-3-butenoic acid
• CAA24353
• DTXSID60959161
• GEO-02216
• (E)-4-phenylbut-3-enoic acid
• CS-0156615
• J-800289
• 1914-58-5
• 3-Butenoic acid, 4-phenyl-, (3E)-
• PD130509
• PSCXFXNEYIHJST-UHFFFAOYSA-N
• carboxymethylstyrene
• Styrylacetic acid
• DTXSID70871865
• FT-0695338
• SY083558
• NS00049175
• ss-Benzylidenpropionsaure
• NS00124483
• EINECS 218-814-1
• ALBB-021310
• DB-321788

• MDL： MFCD00002783
• Inchi： 1S/C10H10O2/c11-10(12)8-4-7-9-5-2-1-3-6-9/h1-7H,8H2,(H,11,12)/b7-4+
• InChI Key： PSCXFXNEYIHJST-QPJJXVBHSA-N
• SMILES： OC(C/C=C/C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 162.06800
• Monoisotopic Mass: 162.068
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 2.3
• Topological Polar Surface Area: 37.3A^2

Experimental Properties

• Density: 1.0613 (rough estimate)
• Melting Point: 84-86 °C(lit.)
• Boiling Point: 302°C (estimate)
• Flash Point: 215.8°C
• Refractive Index: 1.5678 (estimate)
• PSA: 37.30000
• LogP: 2.17450

4-Phenyl-3-butenoic acid Security Information

• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-37/39
• Hazardous Material Identification：
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Styrenes

Additional information on 4-Phenyl-3-butenoic acid

Comprehensive Overview of 4-Phenyl-3-butenoic acid (CAS No. 2243-53-0): Properties, Applications, and Industry Insights

4-Phenyl-3-butenoic acid (CAS No. 2243-53-0), also known as β-phenylacrylic acid or 4-phenylbut-3-enoic acid, is an organic compound belonging to the class of unsaturated carboxylic acids. This compound has garnered significant attention in pharmaceutical, agrochemical, and material science research due to its versatile chemical structure. The phenyl and butenoic acid moieties make it a valuable intermediate for synthesizing bioactive molecules, fragrances, and specialty polymers. Recent trends in green chemistry and sustainable synthesis have further highlighted its role as a building block for eco-friendly products.

The molecular formula of 4-Phenyl-3-butenoic acid is C₁₀H₁₀O₂, with a molecular weight of 162.19 g/mol. Its IUPAC name, (E)-4-phenylbut-3-enoic acid, reflects the trans-configuration of the double bond, which is critical for its reactivity in Michael addition reactions and cross-coupling processes. Researchers often search for "4-Phenyl-3-butenoic acid solubility" or "CAS 2243-53-0 synthesis method," indicating its relevance in lab-scale and industrial applications. The compound’s melting point (≈85–88°C) and solubility in organic solvents like ethanol and acetone make it suitable for diverse formulations.

In the pharmaceutical sector, 4-Phenyl-3-butenoic acid serves as a precursor for non-steroidal anti-inflammatory drugs (NSAIDs) and chiral auxiliaries. Its conjugation with other pharmacophores enhances drug bioavailability, a topic frequently explored in "drug delivery optimization" queries. Additionally, its derivatives are investigated for antimicrobial and antioxidant properties, aligning with the growing demand for novel therapeutic agents. The compound’s low toxicity profile (as per available data) further supports its use in biomedical research.

The agrochemical industry leverages 4-Phenyl-3-butenoic acid to develop plant growth regulators and pesticide intermediates. With increasing global focus on "sustainable agriculture," researchers are exploring its potential in biodegradable formulations. Its ability to undergo photochemical reactions also makes it a candidate for UV-resistant coatings in crop protection products—a niche yet emerging application area.

Material science innovations have capitalized on the compound’s π-conjugated system for designing organic semiconductors and conductive polymers. Searches like "conductive polymer precursors 2024" often highlight its utility in flexible electronics and energy storage devices. Furthermore, its incorporation into epoxy resins improves mechanical strength, addressing industrial needs for high-performance composites.

From a commercial standpoint, suppliers and buyers frequently inquire about "4-Phenyl-3-butenoic acid price trends" and "bulk suppliers CAS 2243-53-0." The compound’s market is influenced by raw material availability (e.g., cinnamaldehyde) and regional regulatory policies. Analytical techniques such as HPLC, GC-MS, and NMR are essential for quality control, ensuring compliance with ISO standards and REACH regulations.

Environmental and safety considerations are paramount. While 4-Phenyl-3-butenoic acid is not classified as hazardous under current guidelines, proper handling protocols—such as using PPE and ensuring ventilation—are recommended. Disposal methods should adhere to local waste management laws to minimize ecological impact.

In summary, 4-Phenyl-3-butenoic acid (CAS No. 2243-53-0) is a multifaceted compound with expanding applications across industries. Its synergy with green chemistry principles and alignment with market demands position it as a compound of enduring scientific and commercial interest.